Cas no 2246823-64-1 (1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea)

• Product Name: 1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea
• CAS No: 2246823-64-1
• MF: C₁₅H₂₃BN₂O₄
• MW: 306.165124177933
• MDL: MFCD32661463
• CID: 4786648
• PubChem ID: 145875237
• Update Time: 2025-05-26

1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea
• 1-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-methyl-urea
• AS-78156
• A1-33697
• D94209
• DB-131513
• 2246823-64-1
• 1-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-methylurea
• 1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea

• MDL： MFCD32661463
• Inchi： 1S/C15H23BN2O4/c1-14(2)15(3,4)22-16(21-14)10-7-8-11(12(9-10)20-6)18-13(19)17-5/h7-9H,1-6H3,(H2,17,18,19)
• InChI Key： USBDFJFJCOIYLU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)NC(NC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 306.1750874g/mol
• Monoisotopic Mass: 306.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Additional information on 1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea

Comprehensive Overview of 1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea (CAS No. 2246823-64-1)

1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea is a specialized boronic ester-containing compound that has garnered significant attention in pharmaceutical and agrochemical research. With the CAS number 2246823-64-1, this molecule is recognized for its unique structural features, including a dioxaborolane ring and a methylurea moiety, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a Suzuki-Miyaura cross-coupling intermediate, a reaction widely used in the synthesis of complex organic molecules.

The compound’s boronate ester group is a key functional element, enabling its use in bioconjugation and proteolysis-targeting chimera (PROTAC) development. These applications align with current trends in targeted protein degradation, a hot topic in oncology and neurodegenerative disease research. Additionally, the methoxy phenyl segment enhances its solubility and bioavailability, making it a candidate for small-molecule drug design. Recent studies highlight its utility in kinase inhibitor synthesis, addressing demands for precision medicine.

From a synthetic chemistry perspective, CAS 2246823-64-1 exemplifies the growing importance of boron-based compounds in medicinal chemistry. Its stability under physiological conditions and compatibility with palladium-catalyzed reactions make it a versatile building block. Industry professionals frequently search for boronic acid derivatives like this compound to optimize high-throughput screening workflows or develop fluorescent probes for diagnostic imaging.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional reagents, 1-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylurea exhibits lower toxicity profiles, aligning with the green chemistry movement. This aspect resonates with laboratories aiming to reduce hazardous waste while maintaining synthetic efficiency. Furthermore, its compatibility with automated synthesis platforms addresses the rising demand for AI-driven drug discovery tools.

In summary, 2246823-64-1 represents a convergence of innovation in organic synthesis and biopharmaceutical applications. Its multifaceted utility—from catalytic transformations to therapeutic agent development—positions it as a valuable asset for researchers tackling challenges in precision therapeutics and sustainable chemistry. As the scientific community continues to explore boron’s role in life sciences, this compound is poised to remain a focal point of cutting-edge research.